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Compound of Interest

Compound Name: Tributyltin methoxide

Cat. No.: B086772 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tributyltin methoxide ((Bu₃SnOMe)) serves as a valuable reagent in carbohydrate chemistry,

primarily through its indirect role in facilitating the synthesis of O-aryl glycosides. While direct

regioselective modification of carbohydrates using tributyltin methoxide is not its principal

application, its utility in converting phenolic hydroxyl groups to their corresponding tributyltin

phenoxides is a critical step in certain glycosylation strategies. These in situ or pre-formed tin

phenoxides act as potent nucleophiles in Lewis acid-promoted glycosylations, enabling the

formation of 1,2-trans-glycosidic linkages, which are prevalent in numerous biologically active

molecules and pharmaceuticals.

This document provides detailed application notes and experimental protocols for the use of

tributyltin methoxide in the synthesis of aryl glycosides, offering insights into its mechanism

of action and practical guidance for laboratory use.

Application: Synthesis of 1,2-trans O-Aryl
Glycosides
The primary application of tributyltin methoxide in carbohydrate chemistry is as a precursor to

tributyltin phenoxides, which are subsequently used as glycosyl acceptors. This two-step, one-

pot or sequential approach allows for the efficient synthesis of O-aryl glycosides from per-O-

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b086772?utm_src=pdf-interest
https://www.benchchem.com/product/b086772?utm_src=pdf-body
https://www.benchchem.com/product/b086772?utm_src=pdf-body
https://www.benchchem.com/product/b086772?utm_src=pdf-body
https://www.benchchem.com/product/b086772?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


acetylated sugars. The overall transformation involves the activation of the anomeric center of

a protected sugar donor by a Lewis acid, followed by nucleophilic attack from the tributyltin

phenoxide.

Logical Workflow for Aryl Glycoside Synthesis
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To cite this document: BenchChem. [Application Notes and Protocols: The Role of Tributyltin
Methoxide in Carbohydrate Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086772#role-of-tributyltin-methoxide-in-carbohydrate-
chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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